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Introduction

Acid-base titrations are a fundamental analytical technique used to determine the concentration
of an unknown acidic or basic solution. The selection of an appropriate indicator is crucial for
the accurate determination of the equivalence point. m-Methyl red is a versatile azo dye that
serves as a pH indicator, particularly well-suited for titrations involving a strong acid, due to its
distinct color change in the acidic pH range.[1][2][3] These application notes provide a
comprehensive protocol for the use of m-Methyl red in various acid-base titrations.

m-Methyl red exhibits a sharp color transition from red in acidic solutions (pH below 4.4) to
yellow in basic solutions (pH above 6.2).[1][2][3] The intermediate orange color is observed
between pH 4.4 and 6.2.[1][2] This pH range makes it an excellent choice for titrations of strong
acids with weak bases, where the equivalence point lies in the acidic region.[1] It can also be
utilized in strong acid-strong base titrations where the pH change at the equivalence point is
substantial.

Properties of m-Methyl Red

A summary of the key properties of m-Methyl red is presented in the table below.
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Property Value Reference

2-(N,N-dimethyl-4-

Chemical Name aminophenyl)azobenzenecarb [2][3]
oxylic acid

Molecular Formula C15H15N302 [1][2]
pH Range 44-6.2 [1112][3]
Color in Acid (pH < 4.4) Red [11121[3]
Color in Transition (pH 4.4-6.2)  Orange [1][2]
Color in Base (pH > 6.2) Yellow [1112][3]
pKa ~5.1 [3]

Mechanism of Action

The color change of m-Methyl red is a result of a change in its chemical structure in response
to varying hydrogen ion concentrations. In acidic solutions, the molecule is protonated and
exists in a zwitterionic or quinonoid form, which appears red. In basic solutions, it is
deprotonated to an anionic form, which is yellow.

m-Methyl Red Color Change Mechanism

Experimental Protocols
Preparation of m-Methyl Red Indicator Solution (0.1%

wiv)
e Weigh 0.1 g of m-Methyl red powder.

Dissolve the powder in 60 mL of ethanol.

Add 40 mL of distilled water to the solution.

Mix thoroughly until the indicator is completely dissolved.

Store the solution in a labeled, sealed container.
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General Titration Workflow

The following diagram outlines the general workflow for performing an acid-base titration.

Preparation of Solutions
(Analyte, Titrant, Indicator)

Titration Apparatus Setup
(Burette, Flask, Stirrer)

(Record Initial Burette Volume)

Pipette Known Volume of Analyte into Flask

A4

Add 2-3 Drops of m-Methyl Red Indicator

!

(Slowly Add Titrant from Burette to Analyte with Constant SWirIing)

Observe Color Change
(e.g., Yellow to Reddish-Orange)
(Record Final Burette Volume]
[Calculate Analyte Concentratior)
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General Acid-Base Titration Workflow

Protocol 1: Titration of a Strong Acid (HCI) with a Strong
Base (NaOH)

In this titration, the equivalence point is at pH 7. m-Methyl red can be used, although the color
change from yellow to reddish-orange will occur slightly before the true equivalence point.

Solutions and Reagents:

e 0.1 M Hydrochloric Acid (HCI) - Analyte

e 0.1 M Sodium Hydroxide (NaOH) - Titrant (Standardized)
 m-Methyl Red Indicator Solution

Procedure:

e Rinse a 50 mL burette with a small amount of the 0.1 M NaOH solution and then fill the
burette. Record the initial volume.

o Pipette 25.0 mL of the 0.1 M HCI solution into a 250 mL Erlenmeyer flask.
e Add 2-3 drops of m-Methyl red indicator to the flask. The solution will turn red.
e Place the flask on a white tile under the burette to easily observe the color change.

o Slowly add the NaOH titrant from the burette to the HCI solution while constantly swirling the
flask.

o Continue adding the titrant drop by drop as the endpoint is approached. The endpoint is
reached when the solution color permanently changes from red to reddish-orange.

e Record the final volume of NaOH used.

» Repeat the titration at least two more times for consistent results.
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Protocol 2: Titration of a Weak Base (NH4OH) with a
Strong Acid (HCI)

This is an ideal application for m-Methyl red as the equivalence point will be in the acidic pH
range.

Solutions and Reagents:

e 0.1 M Ammonium Hydroxide (NH4OH) - Analyte

e 0.1 M Hydrochloric Acid (HCI) - Titrant (Standardized)
 m-Methyl Red Indicator Solution

Procedure:

¢ Rinse a 50 mL burette with a small amount of the 0.1 M HCI solution and then fill the burette.
Record the initial volume.

o Pipette 25.0 mL of the 0.1 M NH4OH solution into a 250 mL Erlenmeyer flask.
e Add 2-3 drops of m-Methyl red indicator to the flask. The solution will turn yellow.
e Place the flask on a white tile under the burette.

o Slowly add the HCI titrant from the burette to the NH4OH solution while constantly swirling
the flask.

¢ As the endpoint is approached, the red color will persist for longer periods. Add the titrant
dropwise until a single drop causes a permanent color change from yellow to reddish-
orange.

¢ Record the final volume of HCI used.

o Repeat the titration at least two more times to ensure precision.

Data Presentation and Calculations
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The results of the titrations should be recorded in a clear and organized manner to facilitate the
calculation of the unknown concentration.

Example Data Table:

o Initial Burette Final Burette Volume of Titrant
Titration Run . .
Reading (mL) Reading (mL) Used (mL)
1 0.50 25.50 25.00
2 0.20 25.15 24.95
3 1.00 26.00 25.00
Average 24.98

Calculation of Analyte Concentration:

The concentration of the analyte can be calculated using the following formula, based on the
stoichiometry of the acid-base reaction (which is 1:1 for the examples provided):

MiV1 = M2V2

Where:

M1 = Molarity of the analyte

V1 = Volume of the analyte

M2 = Molarity of the titrant

V2 = Volume of the titrant used

Limitations

While m-Methyl red is a valuable indicator, it is important to be aware of its limitations:

o Limited pH Range: Its effectiveness is confined to the pH range of 4.4-6.2, making it
unsuitable for titrations where the equivalence point falls outside this window.[1]
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» Visual Perception: Individuals with color blindness may have difficulty discerning the color
change.[1]

e Sensitivity to Environmental Factors: Prolonged exposure to light and extreme temperatures
can degrade the indicator's performance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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